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Compound of Interest

Compound Name:
1-Bromo-5-fluoro-4-methoxy-2-

nitrobenzene

Cat. No.: B1289492 Get Quote

An In-depth Technical Guide to 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene

This technical guide provides a comprehensive overview of the physicochemical properties and

synthesis of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene, a key intermediate in various

chemical syntheses. This document is intended for researchers, scientists, and professionals in

the field of drug development and organic chemistry.

Chemical Identity and Properties
1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene is an aromatic organic compound with the

chemical formula C₇H₅BrFNO₃. Its structure consists of a benzene ring substituted with one

bromine atom, one fluorine atom, a methoxy group, and a nitro group.

Molecular Weight
The molecular weight of a compound is a fundamental physical property, crucial for

stoichiometric calculations in chemical reactions. It is determined by summing the atomic

weights of its constituent atoms.

The molecular formula for 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene is C₇H₅BrFNO₃.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 7
12.011[1][2][3][4]

[5]
84.077

Hydrogen H 5
1.008[6][7][8][9]

[10]
5.040

Bromine Br 1
79.904[11][12]

[13][14]
79.904

Fluorine F 1
18.998[15][16]

[17][18]
18.998

Nitrogen N 1
14.007[19][20]

[21][22]
14.007

Oxygen O 3
15.999[23][24]

[25][26]
47.997

Table 2: Molecular Weight Calculation

Component Formula Calculation Result ( g/mol )

1-Bromo-5-fluoro-4-

methoxy-2-

nitrobenzene

C₇H₅BrFNO₃ Sum of Total Weights 250.023

Synthesis Protocol
A documented method for the synthesis of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene
involves the diazotization of 5-fluoro-4-methoxy-2-nitroaniline followed by a Sandmeyer-type

reaction.[27]

Materials and Reagents
5-fluoro-4-methoxy-2-nitroaniline
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Water (H₂O)

1,4-Dioxane

48% Hydrobromic acid (HBr)

Sodium nitrite (NaNO₂)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Experimental Procedure
Dissolution: Dissolve 5-fluoro-4-methoxy-2-nitroaniline (4.1 g) in a solvent mixture of water

(20 ml) and 1,4-dioxane (10 ml).[27]

Acidification: Add 48% hydrobromic acid (12 ml) to the solution.[27]

Reflux: Heat the mixture to reflux and maintain for 15 minutes.[27]

Cooling: Cool the reaction mixture to 0°C in an ice bath.[27]

Diazotization: Slowly add an aqueous solution of sodium nitrite dropwise to the cooled

mixture. Stir the reaction at 0°C for 15 minutes to form the diazonium salt.[27]

Bromination: Warm the reaction mixture to 60°C and stir for 15 minutes.[27]

Reaction Completion: Cool the mixture to room temperature and continue stirring for 1 hour.

[27]

Extraction: Perform a liquid-liquid extraction using ethyl acetate.

Washing and Drying: Wash the separated organic phase with water, then dry it over

anhydrous magnesium sulfate.[27]
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Purification: Concentrate the organic phase under reduced pressure. Purify the resulting

residue by column chromatography using an eluent of ethyl acetate/hexane (1:8 ratio) to

yield the final product, 1-bromo-5-fluoro-4-methoxy-2-nitrobenzene, as crystals.[27]

Visualization of Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of 1-Bromo-5-fluoro-4-
methoxy-2-nitrobenzene.
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Start: 5-fluoro-4-methoxy-2-nitroaniline

1. Dissolution
(H₂O, 1,4-Dioxane)

2. Acidification & Reflux
(48% HBr, 15 min)

3. Cooling to 0°C

4. Diazotization
(NaNO₂, 0°C, 15 min)

5. Bromination
(Warm to 60°C, 15 min)

6. Reaction Completion
(Cool to RT, 1 hr)

7. Extraction
(Ethyl Acetate)

8. Washing, Drying & Purification
(Column Chromatography)

End Product:
1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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